2-Hydroxy-4,4,6-trimethyl-1,3,2-dioxaborinane

• CAS RN: 78-60-4
• Molecular Formula: C6H13BO3
• Molecular Weight: 143.98 g/mol
• IUPAC Name: 2-hydroxy-4,4,6-trimethyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C6H13BO3/c1-5-4-6(2,3)10-7(8)9-5/h5,8H,4H2,1-3H3
• InChI Key: HWWZTLCUFSAFED-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(CC(O1)(C)C)C)O

Description

2-Hydroxy-4,4,6-trimethyl-1,3,2-dioxaborinane is a useful research compound. Its molecular formula is C6H13BO3 and its molecular weight is 143.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Boric acid (1 mole) and 2-methyl-2,4-pentanediol (1 mole) were placed in a reaction vessel with 1000 ml of benzene and the mixture refluxed until 2 moles of water were removed. Evaporation of the benzene at reduced pressure gave a liquid which slowly crystallized to give a white solid mp 73°-75° C [literature mp 69°-70° C, H. Steinberg and D. L. Hunter, Ind. & Eng. Chem 49°, 174°-181 (1957)].

Synthesis routes and methods II

Procedure details

61.2 g of boric acid (1 mol) and 118.2 g of 2-methyl-2,4-pentanediol (1 mol) and 200 ml of heptane are charged to a reaction flask equipped with stirrer, Marcusson apparatus and reflux condenser. The reaction mixture is heated up to its reflux temperature (about 95° C.), with stirring, and is kept at that temperature for a 4-hour period.